Cas no 2020552-43-4 (4-methoxy-1,1-dioxo-1lambda6-thiolane-3-sulfonyl chloride)

• Product Name: 4-methoxy-1,1-dioxo-1lambda6-thiolane-3-sulfonyl chloride
• CAS No: 2020552-43-4
• MF: C₅H₉ClO₅S₂
• MW: 248.704958677292
• CID: 5192640
• PubChem ID: 164657062
• Update Time: 2025-10-19

4-methoxy-1,1-dioxo-1lambda6-thiolane-3-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 3-Thiophenesulfonyl chloride, tetrahydro-4-methoxy-, 1,1-dioxide
• 4-methoxy-1,1-dioxo-1lambda6-thiolane-3-sulfonyl chloride

• Inchi： 1S/C5H9ClO5S2/c1-11-4-2-12(7,8)3-5(4)13(6,9)10/h4-5H,2-3H2,1H3
• InChI Key： ZYYXFNJUTSHLPN-UHFFFAOYSA-N
• SMILES： C1S(=O)(=O)CC(OC)C1S(Cl)(=O)=O

Additional information on 4-methoxy-1,1-dioxo-1lambda6-thiolane-3-sulfonyl chloride

Introduction to 4-methoxy-1,1-dioxo-1lambda6-thiolane-3-sulfonyl chloride (CAS No. 2020552-43-4)

4-methoxy-1,1-dioxo-1lambda6-thiolane-3-sulfonyl chloride is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 2020552-43-4, belongs to a class of molecules that exhibit unique structural and chemical properties, making it a valuable intermediate in the synthesis of complex biochemical entities. The presence of both methoxy and sulfonyl chloride functional groups, coupled with its dioxo and thiolane backbone, imparts distinct reactivity that is leveraged in various synthetic pathways.

The significance of this compound in modern chemical biology stems from its ability to participate in multiple reaction mechanisms, including nucleophilic substitution and dehydration reactions. These characteristics make it particularly useful in the development of novel therapeutic agents, where precise molecular modifications are essential for achieving desired pharmacological effects. Recent advancements in synthetic methodologies have further highlighted the utility of 4-methoxy-1,1-dioxo-1lambda6-thiolane-3-sulfonyl chloride as a building block for more intricate molecular architectures.

In the realm of drug discovery, the incorporation of sulfonyl chloride groups into molecular frameworks is well-documented for enhancing binding affinity and metabolic stability. This functional moiety is frequently employed in the design of protease inhibitors and kinase inhibitors, which are critical targets in oncology and inflammatory disease treatments. The methoxy group, on the other hand, can serve as a protective or reactive handle depending on the synthetic context, allowing for modular construction of drug candidates.

Recent studies have demonstrated the potential of derivatives of 4-methoxy-1,1-dioxo-1lambda6-thiolane-3-sulfonyl chloride in modulating enzyme activity and cellular signaling pathways. For instance, researchers have explored its derivatives as inhibitors of specific enzymes implicated in cancer progression. The dioxo and thiolane moieties contribute to the compound's ability to engage with biological targets through multiple interaction modes, including hydrogen bonding and hydrophobic interactions. This multifaceted binding capability is particularly advantageous in designing molecules with high selectivity and efficacy.

The synthesis of 4-methoxy-1,1-dioxo-1lambda6-thiolane-3-sulfonyl chloride involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Key steps typically include sulfonylation reactions followed by cyclization processes that introduce the characteristic thiolane ring structure. Advances in catalytic systems have enabled more efficient synthetic routes, reducing the environmental footprint while maintaining high chemical yields.

From a medicinal chemistry perspective, the structural features of this compound offer opportunities for designing next-generation therapeutics. The combination of electronic and steric effects induced by the various functional groups allows for fine-tuning of physicochemical properties such as solubility, permeability, and bioavailability. These attributes are critical determinants of drug-like characteristics and play a pivotal role in optimizing lead compounds for clinical development.

The growing interest in heterocyclic compounds has positioned 4-methoxy-1,1-dioxo-1lambda6-thiolane-3-sulfonyl chloride as a subject of extensive research. Investigations into its derivatives have revealed novel mechanisms of action across different therapeutic categories. For example, modifications to the sulfonyl chloride group can alter its reactivity profile, enabling its use in cross-coupling reactions or as an electrophile in peptide coupling applications.

In conclusion, 4-methoxy-1,1-dioxo-1lambda6-thiolane-3-sulfonyl chloride (CAS No. 2020552-43-4) represents a fascinating compound with broad applicability in pharmaceutical research. Its unique structural motifs and functional groups make it a versatile tool for synthetic chemists and medicinal biologists alike. As our understanding of biochemical pathways continues to evolve, compounds like this are poised to play an increasingly important role in the development of innovative treatments for human diseases.